Cas no 79801-09-5 ((20ξ)-15,20-Dihydroxycholesta-4,14-diene-3,16-dione)

• Product Name: (20ξ)-15,20-Dihydroxycholesta-4,14-diene-3,16-dione
• CAS No: 79801-09-5
• MF: C₂₇H₄₀O₄
• MW: 428.604108810425
• CID: 1798646
• Update Time: 2024-03-01

(20ξ)-15,20-Dihydroxycholesta-4,14-diene-3,16-dione Chemical and Physical Properties

Names and Identifiers

• (20ξ)-15,20-Dihydroxycholesta-4,14-diene-3,16-dione

• Inchi： 1S/C27H40O4/c1-16(2)7-6-12-27(5,31)24-23(30)22(29)21-19-9-8-17-15-18(28)10-13-25(17,3)20(19)11-14-26(21,24)4/h15-16,19-20,24,29,31H,6-14H2,1-5H3
• InChI Key： RPOZHMVPPTWLDB-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1C2(C(C3C(CC2)C2(C(=CC(CC2)=O)CC3)C)=C(O)C1=O)C)(O)C)C

Computed Properties

• Exact Mass: 428.293
• Monoisotopic Mass: 428.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

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